Cas no 1798488-99-9 (1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea
• CAS No: 1798488-99-9
• MF: C₁₆H₁₉N₃O₄
• MW: 317.3398
• CID: 5347079
• Update Time: 2025-09-28

1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]urea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)urea
• 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea

• Inchi： 1S/C16H19N3O4/c1-19-8-2-3-12(19)13(20)6-7-17-16(21)18-11-4-5-14-15(9-11)23-10-22-14/h2-5,8-9,13,20H,6-7,10H2,1H3,(H2,17,18,21)
• InChI Key： HKRDDKOMQSJNJT-UHFFFAOYSA-N
• SMILES： O([H])C([H])(C1=C([H])C([H])=C([H])N1C([H])([H])[H])C([H])([H])C([H])([H])N([H])C(N([H])C1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 409
• XLogP3: 0.7
• Topological Polar Surface Area: 84.8

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea

Introduction to 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea (CAS No. 1798488-99-9)

1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea (CAS No. 1798488-99-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of urea derivatives and is characterized by its unique structural features, including a benzodioxole and a pyrrole moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it a promising candidate for various pharmacological studies.

The chemical structure of 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea is particularly noteworthy. The benzodioxole ring, which is a common motif in many bioactive compounds, is known for its ability to modulate various biological processes. The presence of the hydroxyl group and the pyrrole ring further enhances the molecule's reactivity and solubility, which are crucial factors in drug design and development.

Recent studies have explored the pharmacological properties of 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea has also shown promise in neuroprotective studies. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and ischemic stroke. The mechanism behind these neuroprotective effects is thought to involve the modulation of oxidative stress and the inhibition of apoptosis pathways.

The safety profile of 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential use in clinical settings. However, further research is needed to fully understand its long-term safety and efficacy.

The synthesis of 1-(2H-1,3-benzodioxol-5-yl)-3-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]urea has been optimized using modern synthetic techniques. The multi-step process involves the selective functionalization of the benzodioxole and pyrrole moieties, followed by the formation of the urea linkage. These advancements in synthetic chemistry have facilitated the large-scale production of this compound, making it more accessible for further research and development.

In conclusion, 1-(2H-1,3-benzodioxol-5-y l)- 3-[ 3 -hydroxy - 3 -( 1 -methyl - 1 H -pyrrol - 2 - yl ) prop yl ] urea (CAS No. 1798488 -99 -9) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.